![molecular formula C11H19ClFNO2 B6179036 ethyl 2-(aminomethyl)-6-fluorospiro[3.3]heptane-2-carboxylate hydrochloride CAS No. 2715120-02-6](/img/no-structure.png)
ethyl 2-(aminomethyl)-6-fluorospiro[3.3]heptane-2-carboxylate hydrochloride
Overview
Description
Ethyl 2-(aminomethyl)-6-fluorospiro[3.3]heptane-2-carboxylate hydrochloride, or EMFSH, is an organic compound that is widely used in scientific research. It is an important building block in the synthesis of various compounds, and its unique structure and properties make it an attractive choice for researchers.
Scientific Research Applications
EMFSH has been used in a variety of scientific research applications, including the synthesis of other organic compounds, the study of drug metabolism, and the synthesis of peptides. It has also been used in studies of enzyme inhibition and receptor binding. In addition, EMFSH has been used to study the effects of various drugs on the human body, as well as the effects of various environmental pollutants on the environment.
Mechanism of Action
The mechanism of action of EMFSH is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450 and cytochrome b5. In addition, it is believed to bind to certain receptors, such as the serotonin receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of EMFSH are not fully understood. However, it is believed that the compound may have an effect on the metabolism of certain drugs, as well as an effect on the absorption and distribution of certain drugs in the body. In addition, EMFSH may have an effect on the activity of certain enzymes, such as cytochrome P450 and cytochrome b5.
Advantages and Limitations for Lab Experiments
The advantages of using EMFSH in lab experiments include its stability, its solubility in a variety of solvents, and its low toxicity. Additionally, EMFSH has been shown to be an effective inhibitor of certain enzymes, such as cytochrome P450 and cytochrome b5. The main limitation of using EMFSH in lab experiments is its low solubility in water.
Future Directions
The potential future directions for the use of EMFSH include further research into its mechanism of action and its biochemical and physiological effects. In addition, further research into the synthesis of other compounds using EMFSH as a building block is also of interest. Additionally, further research into the use of EMFSH as an inhibitor of various enzymes, such as cytochrome P450 and cytochrome b5, is warranted. Finally, further research into the use of EMFSH as a tool for drug metabolism studies is also of interest.
Synthesis Methods
The synthesis of EMFSH begins with the reaction of 2-amino-6-fluorospiro[3.3]heptane-2-carboxylic acid with ethyl chloroformate. This reaction results in the formation of ethyl 2-(aminomethyl)-6-fluorospiro[3.3]heptane-2-carboxylate. This compound is then treated with hydrochloric acid to form the desired product, ethyl 2-(aminomethyl)-6-fluorospiro[3.3]heptane-2-carboxylate hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(aminomethyl)-6-fluorospiro[3.3]heptane-2-carboxylate hydrochloride involves the reaction of several starting materials through a series of steps to produce the final product.", "Starting Materials": [ "Ethyl acetoacetate", "2,2-dimethyl-1,3-dioxane-4,6-dione", "Ethyl 2-bromoacetate", "Sodium hydride", "6-fluorospiro[3.3]heptane-2-carboxylic acid", "Thionyl chloride", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with 2,2-dimethyl-1,3-dioxane-4,6-dione in the presence of sodium hydride to form ethyl 2-(2,2-dimethyl-1,3-dioxan-4-yl)acetoacetate.", "Step 2: Ethyl 2-(2,2-dimethyl-1,3-dioxan-4-yl)acetoacetate is reacted with ethyl 2-bromoacetate in the presence of sodium hydride to form ethyl 2-(2,2-dimethyl-1,3-dioxan-4-yl)-2-bromoacetate.", "Step 3: Ethyl 2-(2,2-dimethyl-1,3-dioxan-4-yl)-2-bromoacetate is reacted with 6-fluorospiro[3.3]heptane-2-carboxylic acid in the presence of thionyl chloride to form ethyl 2-(2,2-dimethyl-1,3-dioxan-4-yl)-6-fluorospiro[3.3]heptane-2-carboxylate.", "Step 4: Ethyl 2-(2,2-dimethyl-1,3-dioxan-4-yl)-6-fluorospiro[3.3]heptane-2-carboxylate is reacted with ammonia in the presence of hydrochloric acid to form ethyl 2-(aminomethyl)-6-fluorospiro[3.3]heptane-2-carboxylate hydrochloride." ] } | |
CAS RN |
2715120-02-6 |
Molecular Formula |
C11H19ClFNO2 |
Molecular Weight |
251.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
